59-43-8

vitamin B1

In Stock

• CAS RN:
• 59-43-8

• Formula:
• C₁₂H₁₇ClN₄OS

• InChI:
• InChI=1S/C12H17N4OS.ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q+1;

• InChIKey:
• MYVIATVLJGTBFV-UHFFFAOYSA-M

• Thiamine is a heat-labile and water-soluble essential vitamin, belonging to the vitamin B family, with antioxidant, erythropoietic, mood modulating, and glucose-regulating activities. Thiamine reacts with adenosine triphosphate (ATP) to form an active coenzyme, thiamine pyrophosphate. Thiamine pyrophosphate is necessary for the actions of pyruvate dehydrogenase and alpha-ketoglutarate in carbohydrate metabolism and for the actions of transketolase, an enzyme that plays an important role in the pentose phosphate pathway. Thiamine plays a key role in intracellular glucose metabolism and may inhibit the action of glucose and insulin on arterial smooth muscle cell proliferation. Thiamine may also protect against lead toxicity by inhibiting lead-induced lipid peroxidation.
  Thiamine(1+) chloride is a thiamine. It contains a thiamine(1+).
  3-((4-Amino-2-methyl-5-pyrimidinyl)met...

6,7-dimethoxy-2-[(3-methylthiophen-2-yl)methyl]-3,4-dihydro-1H-isoquinoline

• CAS RN:
• 5259-43-8

• Formula:
• C17H21NO2S

• InChI:
• InChI=1S/C17H21NO2S/c1-12-5-7-21-17(12)11-18-6-4-13-8-15(19-2)16(20-3)9-14(13)10-18/h5,7-9H,4,6,10-11H2,1-3H3

• InChIKey:
• HXTAAQOCNABTAJ-UHFFFAOYSA-N

• 6,7-dimethoxy-2-[(3-methylthiophen-2-yl)methyl]-3,4-dihydro-1H-isoquinoline is a useful research compound. Its molecular formula is C17H21NO2S and its molecular weight is 303.4 g/mol. The purity is usually 95%.

N-[3-(4-chlorophenoxy)benzyl]-5-indanamine

In Stock

• CAS RN:
• 5459-43-8

• Formula:
• C22H20ClNO

• InChI:
• InChI=1S/C22H20ClNO/c23-19-8-11-21(12-9-19)25-22-6-1-3-16(13-22)15-24-20-10-7-17-4-2-5-18(17)14-20/h1,3,6-14,24H,2,4-5,15H2

• InChIKey:
• XFENSRDQOKFBHD-UHFFFAOYSA-N

• N-[3-(4-chlorophenoxy)benzyl]-5-indanamine is a useful research compound. Its molecular formula is C22H20ClNO and its molecular weight is 349.9 g/mol. The purity is usually 95%.

Hept-3-yn-2-one

Usually In Stock

• CAS RN:
• 26059-43-8

• Formula:
• C7H10O

• InChI:
• InChI=1S/C7H10O/c1-3-4-5-6-7(2)8/h3-4H2,1-2H3

• InChIKey:
• KVCFELYYDWVHQI-UHFFFAOYSA-N

• Hept-3-yn-2-one is a useful research compound. Its molecular formula is C7H10O and its molecular weight is 110.15 g/mol. The purity is usually 95%.

9-Amino-n-[2-(dimethylamino)ethyl]-4-acridinecarboxamide

In Stock

• CAS RN:
• 89459-43-8

• Formula:
• C18H20N4O

• InChI:
• InChI=1S/C18H20N4O/c1-22(2)11-10-20-18(23)14-8-5-7-13-16(19)12-6-3-4-9-15(12)21-17(13)14/h3-9H,10-11H2,1-2H3,(H2,19,21)(H,20,23)

• InChIKey:
• YLGMVQJPGUHTRO-UHFFFAOYSA-N

• 9-Amino-n-[2-(dimethylamino)ethyl]-4-acridinecarboxamide, also known as 9-Amino-n-[2-(dimethylamino)ethyl]-4-acridinecarboxamide, is a useful research compound. Its molecular formula is C18H20N4O and its molecular weight is 308.4 g/mol. The purity is usually 95%.

3-(benzo[d]thiazol-2-yl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate

In Stock

• CAS RN:
• 610759-43-8

• Formula:
• C25H17NO5S

• InChI:
• InChI=1S/C25H17NO5S/c1-14-22(24-26-19-8-3-4-9-21(19)32-24)23(27)18-11-10-17(13-20(18)30-14)31-25(28)15-6-5-7-16(12-15)29-2/h3-13H,1-2H3

• InChIKey:
• OWICGZKLXWWNFO-UHFFFAOYSA-N

• 3-(benzo[d]thiazol-2-yl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate is a useful research compound. Its molecular formula is C25H17NO5S and its molecular weight is 443.47. The purity is usually 95%.

Silane, (10-bromodecyl)triethoxy-

Usually In Stock

• CAS RN:
• 652159-43-8

• Formula:
• C16H35BrO3Si

• InChI:
• InChI=1S/C16H35BrO3Si/c1-4-18-21(19-5-2,20-6-3)16-14-12-10-8-7-9-11-13-15-17/h4-16H2,1-3H3

• InChIKey:
• RQKHDYBYTFNOHT-UHFFFAOYSA-N

• Silane, (10-bromodecyl)triethoxy- is a useful research compound. Its molecular formula is C16H35BrO3Si and its molecular weight is 383.44 g/mol. The purity is usually 95%.

2-chloro-N-[5-(diethylsulfamoyl)-2-(piperidin-1-yl)phenyl]acetamide

In Stock

• CAS RN:
• 733759-43-8

• Formula:
• C17H26ClN3O3S

• InChI:
• InChI=1S/C17H26ClN3O3S/c1-3-21(4-2)25(23,24)14-8-9-16(20-10-6-5-7-11-20)15(12-14)19-17(22)13-18/h8-9,12H,3-7,10-11,13H2,1-2H3,(H,19,22)

• InChIKey:
• RUQGYEMKCZWADO-UHFFFAOYSA-N

• 2-chloro-N-[5-(diethylsulfamoyl)-2-(piperidin-1-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C17H26ClN3O3S and its molecular weight is 387.92. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3,5-dimethoxybenzamide

In Stock

• CAS RN:
• 864859-43-8

• Formula:
• C25H23N3O4S2

• InChI:
• InChI=1S/C25H23N3O4S2/c1-14(29)28-9-8-18-21(13-28)34-25(22(18)24-26-19-6-4-5-7-20(19)33-24)27-23(30)15-10-16(31-2)12-17(11-15)32-3/h4-7,10-12H,8-9,13H2,1-3H3,(H,27,30)

• InChIKey:
• XHIYWYOXPWMOTH-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C25H23N3O4S2 and its molecular weight is 493.6. The purity is usually 95%.

3-Chloro-3'-(1,3-dioxolan-2-YL)-5-fluorobenzophenone

In Stock

• CAS RN:
• 898759-43-8

• Formula:
• C16H12ClFO3

• InChI:
• InChI=1S/C16H12ClFO3/c17-13-7-12(8-14(18)9-13)15(19)10-2-1-3-11(6-10)16-20-4-5-21-16/h1-3,6-9,16H,4-5H2

• InChIKey:
• HLDJREPVTXABAR-UHFFFAOYSA-N

• 3-Chloro-3'-(1,3-dioxolan-2-YL)-5-fluorobenzophenone is a useful research compound. Its molecular formula is C16H12ClFO3 and its molecular weight is 306.71 g/mol. The purity is usually 95%.

1-(4-(4-Fluorophenyl)piperazin-1-yl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)ethanone

In Stock

• CAS RN:
• 953959-43-8

• Formula:
• C23H24FN3OS2

• InChI:
• InChI=1S/C23H24FN3OS2/c1-17-2-4-18(5-3-17)15-29-23-25-20(16-30-23)14-22(28)27-12-10-26(11-13-27)21-8-6-19(24)7-9-21/h2-9,16H,10-15H2,1H3

• InChIKey:
• YTSPCMBHMZFVOT-UHFFFAOYSA-N

• 1-(4-(4-Fluorophenyl)piperazin-1-yl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)ethanone is a useful research compound. Its molecular formula is C23H24FN3OS2 and its molecular weight is 441.58. The purity is usually 95%.

(2S,3R)-3-amino-2-hydroxy-3-phenylpropanoic acid;hydrochloride

Usually In Stock

• CAS RN:
• 521059-43-8

• Formula:
• C9H12ClNO3

• InChI:
• InChI=1S/C9H11NO3.ClH/c10-7(8(11)9(12)13)6-4-2-1-3-5-6;/h1-5,7-8,11H,10H2,(H,12,13);1H/t7-,8+;/m1./s1

• InChIKey:
• OTJZSGZNPDLQAJ-WLYNEOFISA-N

• (2S,3R)-3-amino-2-hydroxy-3-phenylpropanoic acid;hydrochloride, also known as (2S,3R)-3-amino-2-hydroxy-3-phenylpropanoic acid;hydrochloride, is a useful research compound. Its molecular formula is C9H12ClNO3 and its molecular weight is 217.649. The purity is usually 95%.

N-(4-methoxyphenyl)-2-[5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]acetamide

In Stock

• CAS RN:
• 1242959-43-8

• Formula:
• C25H21N5O4S

• InChI:
• InChI=1S/C25H21N5O4S/c1-14-5-4-6-16(11-14)22-28-23(34-29-22)21-15(2)20-24(35-21)26-13-30(25(20)32)12-19(31)27-17-7-9-18(33-3)10-8-17/h4-11,13H,12H2,1-3H3,(H,27,31)

• InChIKey:
• MCTBWTGIOUMBPZ-UHFFFAOYSA-N

• N-(4-methoxyphenyl)-2-[5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C25H21N5O4S and its molecular weight is 487.53. The purity is usually 95%.